(2-Chloro-quinazolin-4-yl)-(6-methoxy-pyridin-3-yl)-methylamine

• CAS RN: 827030-65-9
• Molecular Formula: C15H13ClN4O
• Molecular Weight: 300.74 g/mol
• IUPAC Name: 2-chloro-N-(6-methoxypyridin-3-yl)-N-methylquinazolin-4-amine
• InChI: InChI=1S/C15H13ClN4O/c1-20(10-7-8-13(21-2)17-9-10)14-11-5-3-4-6-12(11)18-15(16)19-14/h3-9H,1-2H3
• InChI Key: WNVZXGOITGYARK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CN=C(C=C1)OC)C2=NC(=NC3=CC=CC=C32)Cl

Description

(2-Chloro-quinazolin-4-yl)-(6-methoxy-pyridin-3-yl)-methylamine is a useful research compound. Its molecular formula is C15H13ClN4O and its molecular weight is 300.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-chloro-quinazolin-4-yl)-(6-methoxy-pyridin-3-yl)-amine (19.4 mg, 0.068 mmol) in 1 mL of DMF cooled at 0° C. was added methyl iodide (100 uL, 1.61 mmol), followed by sodium hydride (60% oil suspension, 5 mg, 0.13 mmol). The mixture was stirred at 0° C. for 1 h, then allowed to warm to room temperature and stirred for 1 h. The reaction mixture was quenched by adding 50 uL of water, diluted with 25 mL of ethyl acetate, washed with water (25 mL×3), saturated NaCl, dried over anhydrous MgSO4, filtered and concentrated. The residue was purified by chromatography (20% ethyl acetate/hexanes) to give the title compound (14.3 mg, 0.048 mmol, 70%). 1H NMR (CDCl3) 8.06 (d, J=2.7 Hz, 1H), 7.57-7.79 (m, 1H), 7.60 (ddd, J=8.1, 6.6 and 1.2 Hz, 1H), 7.44 (dd, J=8.7 and 2.7 Hz, 1H), 7.09 (ddd, J=8.1, 6.6 and 1.2 Hz, 1H), 6.99-7.02 (m, 1H), 6.82 (dd, J=8.7 and 0.6 Hz, 1H), 3.97 (s, 3H), 3.61 (s, 3H).